![molecular formula C13H9BrN2O3S B3916485 3-(4-bromo-2-thienyl)-N-(2-nitrophenyl)acrylamide](/img/structure/B3916485.png)
3-(4-bromo-2-thienyl)-N-(2-nitrophenyl)acrylamide
Overview
Description
3-(4-bromo-2-thienyl)-N-(2-nitrophenyl)acrylamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized through different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In
Mechanism of Action
The mechanism of action of 3-(4-bromo-2-thienyl)-N-(2-nitrophenyl)acrylamide is not fully understood. However, it has been suggested that the compound inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. It is also thought to inhibit bacterial growth by disrupting bacterial cell membranes.
Biochemical and Physiological Effects:
Studies have shown that 3-(4-bromo-2-thienyl)-N-(2-nitrophenyl)acrylamide has low toxicity and does not cause significant damage to normal cells. It has been found to have a high affinity for cancer cells and has been shown to inhibit their growth. Additionally, it has been found to have antibacterial properties and has been shown to be effective against certain bacterial strains.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(4-bromo-2-thienyl)-N-(2-nitrophenyl)acrylamide in lab experiments is its low toxicity and high specificity for cancer cells. This makes it a promising candidate for further studies as a potential chemotherapeutic agent. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its efficacy.
Future Directions
There are several future directions for research on 3-(4-bromo-2-thienyl)-N-(2-nitrophenyl)acrylamide. One direction is to further explore its potential as a chemotherapeutic agent and optimize its efficacy. Another direction is to investigate its potential use in organic electronics and explore its unique electronic properties. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its use as an antibacterial agent.
In conclusion, 3-(4-bromo-2-thienyl)-N-(2-nitrophenyl)acrylamide is a promising compound with potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and optimize its use in different fields.
Scientific Research Applications
3-(4-bromo-2-thienyl)-N-(2-nitrophenyl)acrylamide has been studied for its potential applications in various fields. It has been found to have anticancer properties and has been studied as a potential chemotherapeutic agent. This compound has also been studied for its antibacterial properties and has shown promising results against certain bacterial strains. Additionally, it has been studied for its potential use in organic electronics due to its unique electronic properties.
properties
IUPAC Name |
(E)-3-(4-bromothiophen-2-yl)-N-(2-nitrophenyl)prop-2-enamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9BrN2O3S/c14-9-7-10(20-8-9)5-6-13(17)15-11-3-1-2-4-12(11)16(18)19/h1-8H,(H,15,17)/b6-5+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAUGLQOFVPTEOI-AATRIKPKSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)C=CC2=CC(=CS2)Br)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)NC(=O)/C=C/C2=CC(=CS2)Br)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9BrN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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